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Compound of Interest

2-Methoxy-1,3-benzoxazol-5-
Compound Name:

amine
CAS No.: 1313868-77-7
Cat. No.: B1457355

Get Quote

\ J

CAS Number: 1313868-77-7 Chemical Family: Benzoxazole / Aromatic Primary Amine Physical
State: Solid (typically off-white to pale yellow powder)

Executive Safety Summary & Hazard
Characterization

The "Why" Behind the Protocol: As a Senior Application Scientist, | must emphasize that while
2-Methoxy-1,3-benzoxazol-5-amine is a valuable intermediate in medicinal chemistry, its
structural motifs—specifically the primary aromatic amine and the benzoxazole core—dictate
its safety profile.

Aromatic amines are historically implicated in potential mutagenicity and aquatic toxicity.
Furthermore, the methoxy-benzoxazole moiety is susceptible to hydrolysis under strong acidic
or basic conditions, potentially releasing more toxic degradation byproducts. Therefore,
incineration is the only acceptable terminal disposal method to ensure complete destruction of
the heterocyclic ring system.
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Hazard Classification (GHS /| Read-Across Analysis)

Based on Structural Activity Relationship (SAR) with analogous benzoxazoles (e.g., CAS

72745-76-7).

Hazard Category H-Code Description

Operational
Implication

Harmful if swallowed.

Acute Toxicity (Oral) H302

Zero-tolerance for

dust inhalation; use

[1112][3] N95/P100 or fume
hood.
) o Causes skin/serious Double-gloving
Skin/Eye lIrritation H315/H319 o o
eye irritation. (Nitrile) is mandatory.
) o NEVER dispose of
) o Toxic to aquatic life ]
Aquatic Toxicity H411 down the drain/sewer.

(Long-lasting).

[4]

Pre-Disposal Assessment & Segregation

Before disposal, you must characterize the waste state.[5][6] This determines the specific

waste stream and prevents dangerous incompatibilities in the central accumulation area.

Critical Incompatibilities

o Oxidizers: Aromatic amines can react violently with strong oxidizers (e.g., Nitric Acid,

Permanganates), leading to exothermic runaway.

o Acids: Will protonate the amine, increasing solubility in water but not detoxifying the

compound.

e Hypochlorites (Bleach): Do NOT use bleach to clean spills of this amine. Reaction with

hypochlorite can form N-chloroamines, which are often unstable and more toxic.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)
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For expired reagents, reaction solids, or weighing paper.

Containment: Transfer the solid into a clear, sealable polyethylene bag.

Double-Bagging: Place the first bag into a second bag (or a wide-mouth HDPE jar).

Labeling: Attach a hazardous waste tag.
o Chemical Name: 2-Methoxy-1,3-benzoxazol-5-amine.[7][8]

o Hazard Checkbox: Toxic, Irritant.

Terminal Disposal: Designated for High-Temperature Incineration.

Protocol B: Liquid Waste (Mother Liquors/Solutions)

For reaction mixtures or HPLC effluents.

Solvent Identification: Determine the primary solvent.

e Segregation:

o Halogenated Waste: If dissolved in DCM, Chloroform, or Chlorobenzene.

o Non-Halogenated Waste: If dissolved in Methanol, Ethyl Acetate, DMSO, or DMF.

e pH Check: Ensure the waste stream is neutral (pH 6-8). If the solution is strongly acidic (from
workup), neutralize carefully with Sodium Bicarbonate before adding to the organic waste
drum to prevent drum corrosion or gas evolution.

o Transfer: Pour into the appropriate safety can (carboy) using a funnel. Do not fill >90%
capacity.

Protocol C: Contaminated Glassware (Decontamination)

Self-validating cleaning process.

» Rinse 1: Rinse glassware with a small volume of Acetone or Methanol. Collect this rinse as
Organic Waste.
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* Rinse 2: Repeat solvent rinse.
e Wash: Wash with Alconox/detergent and warm water.

 Validation: Visually inspect under UV light (254 nm). Benzoxazoles are typically fluorescent.

If fluorescence remains, repeat solvent rinse.

Visual Workflows
Figure 1: Waste Stream Decision Logic

This logic gate ensures you select the correct regulatory path for disposal, minimizing the risk

of fines or environmental release.
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Waste Generation:
2-Methoxy-1,3-benzoxazol-5-amine

Determine Physical State

Solid / Powder Liquid / Solution

Double Bag in Polyethylene

Label "Toxic Solid" Identify Primary Solvent

VAN

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (MeOH, DMSO, EtOAc)

Halogenated Waste Drum Non-Halogenated Waste Drum
(Red Can) (Clear/White Can)

TERMINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Caption: Logical flow for segregating benzoxazole waste streams to ensure regulatory
compliance and safety.

Figure 2: Emergency Spill Response

Immediate actions to take if the solid powder is spilled outside a containment hood.
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1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. DISPOSE
Notify personnel Nitrile Gloves (Double) Cover with damp Scoop into bag. Label as Hazardous
Evacuate area N95 Mask + Goggles absorbent pads Wipe with Acetone. Contact EHS

Click to download full resolution via product page
Caption: Immediate operational workflow for solid spill containment.

Regulatory & Compliance Context (RCRA)

In the United States, this chemical is not explicitly listed on the EPA's "P" (Acutely Toxic) or "U"
(Toxic) lists. However, under 40 CFR 262.11, the generator must determine if the waste
exhibits hazardous characteristics.

o Waste Code Assignment:

o If pure: Treat as Non-Regulated Chemical Waste (unless local laws are stricter), but Best
Practice dictates managing it as toxic.

o If in solvent: Assign codes based on the solvent (e.g., D001 for Ignitable Methanol, FO02
for Spent Halogenated Solvents).

e DOT Transport:

o Proper Shipping Name: Toxic solids, organic, n.o.s. (2-Methoxy-1,3-benzoxazol-5-
amine).

o UN Number: UN 2811 (Typical for this class).
o Class: 6.1.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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